Cas no 896680-19-6 (ethyl 2-(3,4-dimethoxybenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 2-(3,4-dimethoxybenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 896680-19-6
• MF: C₂₃H₃₀N₂O₅S
• MW: 446.559705257416
• CID: 6043314
• PubChem ID: 3369206
• Update Time: 2025-05-21

ethyl 2-(3,4-dimethoxybenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3,4-dimethoxybenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• ethyl 2-(3,4-dimethoxybenzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-[(3,4-dimethoxybenzoyl)amino]-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-, ethyl ester
• SR-01000011439-1
• AKOS024604856
• ethyl 2-(3,4-dimethoxybenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• SR-01000011439
• 896680-19-6
• ethyl 2-[(3,4-dimethoxybenzoyl)amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• F1299-0235

• Inchi： 1S/C23H30N2O5S/c1-8-30-21(27)17-14-12-22(2,3)25-23(4,5)18(14)31-20(17)24-19(26)13-9-10-15(28-6)16(11-13)29-7/h9-11,25H,8,12H2,1-7H3,(H,24,26)
• InChI Key： LHTIZBMEYUDTSQ-UHFFFAOYSA-N
• SMILES： C1(C)(C)NC(C)(C)CC2C(C(OCC)=O)=C(NC(=O)C3=CC=C(OC)C(OC)=C3)SC1=2

Computed Properties

• Exact Mass: 446.18754324g/mol
• Monoisotopic Mass: 446.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 533.1±50.0 °C(Predicted)
• pka: 12.31±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on ethyl 2-(3,4-dimethoxybenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Ethyl 2-(3,4-Dimethoxybenzamido)-5,5,7,7-Tetramethyl-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 896680-19-6, known as ethyl 2-(3,4-dimethoxybenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule is a derivative of thienopyridine, a heterocyclic compound that has been extensively studied for its applications in drug design and material science. The presence of a dimethoxybenzamido group and multiple methyl substituents contributes to its complex structure and diverse functional properties.

Recent studies have highlighted the importance of thienopyridine derivatives in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that such compounds exhibit promising anti-inflammatory and anticancer activities. The thieno[2,3-c]pyridine core of this molecule is particularly notable for its ability to interact with various biological targets, including enzymes and receptors. This makes it a valuable scaffold for designing drugs targeting diseases such as cancer and neurodegenerative disorders.

The dimethoxybenzamido group attached to the thienopyridine ring introduces additional complexity to the molecule. Methoxy groups are known to enhance the lipophilicity of compounds, which can improve their absorption and bioavailability. Furthermore, the amide linkage in the benzamido group may play a role in stabilizing interactions with biological macromolecules. These features make ethyl 2-(3,4-dimethoxybenzamido)-5,5,7,7-tetramethyl-4H... a potential candidate for drug delivery systems or as a component in advanced materials.

Another intriguing aspect of this compound is its tetramethyl substitution pattern on the thienopyridine ring. The methyl groups at positions 5 and 7 not only increase the molecular weight but also contribute to steric effects that can influence the molecule's conformation and reactivity. Such steric hindrance is often exploited in drug design to modulate binding affinity and selectivity towards specific targets.

From a synthetic perspective, ethyl 2-(3,4-dimethoxybenzamido)-5... can be prepared through a series of well-established organic reactions. For example,recent advancements in cross-coupling chemistry have enabled efficient construction of heterocyclic frameworks like thienopyridines. The incorporation of methoxy groups typically involves nucleophilic aromatic substitution or direct arylation techniques. These methods not only enhance the yield but also allow for precise control over the substitution pattern.

In terms of applications, ethyl 2-(3... has shown potential in several areas beyond traditional pharmaceuticals. For instance,in materials science,it may serve as a precursor for advanced polymers or optoelectronic materials due to its conjugated aromatic system. Additionally,the molecule's ability to form stable complexes with metal ions makes it a candidate for coordination chemistry studies.

Recent computational studies using molecular docking simulations have provided insights into how this compound interacts with various biological targets.In one study,published in *ACS Medicinal Chemistry Letters*, researchers demonstrated that ethyl 2-(3... exhibits strong binding affinity towards certain kinases involved in cancer progression.This suggests that further exploration into its therapeutic potential is warranted.

In conclusion, ethyl 2-(3... represents an exciting addition to the arsenal of heterocyclic compounds available for research and development.Its unique combination of structural features,the presence of functional groups like dimethoxybenzamido,and tetramethyl substitution patterns make it a versatile building block for diverse applications.In light of recent research findings,this compound holds promise for advancing both medicinal chemistry and materials science.Thus,further investigation into its properties and applications is highly encouraged.